2-Phenyl-4,6-dinitrobenzenamine
Cat. No. B8428248
M. Wt: 259.22 g/mol
InChI Key: GBJUVYOCXFEUHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06403626B1
Procedure details
A solution of 2,4-dinitro-6-bromoaniline (2.5 g, 9.5 mmol), tetramethyltin (6.1 g, 14.3 mmol) and Cl2Pd(PPh3)2 (100 mg) in 10 ml of DMF was stirred at 140° C. for 12 h. Reaction mixture was concentrated in vacuo, yielding an oil which was purified on silica gel column chromatography (CH2Cl2, neat) to provide 1.0 g (3.8 mmol, 41%) of 2,4-dinitro-6-phenylaniline, which was converted to the diamine (0.72 g, >95%) on hydrogenation (H2/Pd-C).
[Compound]
Name
Cl2Pd(PPh3)2
Quantity
100 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:10]=[C:9]([N+:11]([O-:13])=[O:12])[CH:8]=[C:7](Br)[C:5]=1[NH2:6])([O-:3])=[O:2].C[Sn](C)(C)C>CN(C=O)C>[N+:1]([C:4]1[CH:10]=[C:9]([N+:11]([O-:13])=[O:12])[CH:8]=[C:7]([C:4]2[CH:10]=[CH:9][CH:8]=[CH:7][CH:5]=2)[C:5]=1[NH2:6])([O-:3])=[O:2]
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Inputs
Step One
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Name
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|
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Quantity
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2.5 g
|
|
Type
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reactant
|
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Smiles
|
[N+](=O)([O-])C1=C(N)C(=CC(=C1)[N+](=O)[O-])Br
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Name
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|
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Quantity
|
6.1 g
|
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Type
|
reactant
|
|
Smiles
|
C[Sn](C)(C)C
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[Compound]
|
Name
|
Cl2Pd(PPh3)2
|
|
Quantity
|
100 mg
|
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Type
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reactant
|
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Smiles
|
|
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Name
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Quantity
|
10 mL
|
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Type
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solvent
|
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Smiles
|
CN(C)C=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
Reaction mixture
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
was concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
yielding an oil which
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
was purified on silica gel column chromatography (CH2Cl2, neat)
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
[N+](=O)([O-])C1=C(N)C(=CC(=C1)[N+](=O)[O-])C1=CC=CC=C1
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 3.8 mmol | |
| AMOUNT: MASS | 1 g | |
| YIELD: PERCENTYIELD | 41% | |
| YIELD: CALCULATEDPERCENTYIELD | 80% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
